Cas no 64756-87-2 (9H-Xanthen-9-one, 6-hydroxy-1,2,3,7-tetramethoxy-)

9H-Xanthen-9-one, 6-hydroxy-1,2,3,7-tetramethoxy- Properties

Names and Identifiers

• 9H-Xanthen-9-one, 6-hydroxy-1,2,3,7-tetramethoxy-
• 6-hydroxy-1,2,3,7-tetramethoxyxanthen-9-one
• 6-Hydroxy-1,2,3,7-tetramethoxyxanthone
• AKOS030562773
• DTXSID80801471
• CHEBI:228321
• 6-HYDROXY-1,2,3,7-TETRAMETHOXY-9H-XANTHEN-9-ONE
• 64756-87-2
• 6-HYDROXY-1,2,3,7-TETRAMETHOXYXANTHEN-9-ONE
• 6-hydroxy-1,2,3,7-tetramethoxyxanthone
• +Expand

• InChIKey： MLDGGHTUGFLZII-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O7/c1-20-11-5-8-10(6-9(11)18)24-12-7-13(21-2)16(22-3)17(23-4)14(12)15(8)19/h5-7,18H,1-4H3
• SMILES： COC1=C(C=C2C(=C1)C(=O)C3=C(C(=C(C=C3O2)OC)OC)OC)O

Computed Properties

• Exact Mass: 332.08958
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 332.08960285g/mol
• Heavy Atom Count: 24
• Complexity: 456
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.45
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Xanthones